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Compound of Interest

Compound Name: L-870810

Cat. No.: B1674197 Get Quote

Technical Support Center: L-870810
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the solubility and stability of L-870810 in

Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)
Q1: What is the solubility of L-870810 in DMSO?

While specific quantitative solubility data for L-870810 in DMSO (e.g., in mg/mL or mM) is not

readily available in public literature, product datasheets from various suppliers consistently

state that L-870810 is soluble in DMSO. For practical purposes, it is recommended to prepare

a high-concentration stock solution (e.g., 10 mM) and observe for any precipitation. If the

compound dissolves completely, higher concentrations can be explored.

Q2: How should I prepare a stock solution of L-870810 in DMSO?

Please refer to the detailed experimental protocol provided in the "Experimental Protocols"

section below for a step-by-step guide on preparing a stock solution.

Q3: What are the recommended storage conditions for L-870810 in DMSO?

The stability of L-870810 in DMSO is dependent on the storage temperature. The following

table summarizes the recommended storage conditions based on available data.
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Data Presentation: Stability of L-870810 in DMSO

Storage Temperature Duration Recommendation

4°C Up to 2 weeks Suitable for short-term storage.

-20°C Up to 1 month
Recommended for

intermediate-term storage.

-80°C Up to 6 months
Ideal for long-term storage to

ensure maximum stability.

To minimize degradation, it is crucial to aliquot the stock solution into single-use volumes to

avoid repeated freeze-thaw cycles.

Q4: Can I store my L-870810 DMSO stock solution at room temperature?

No, it is not recommended to store L-870810 solutions at room temperature for any significant

length of time. As with most compounds in DMSO, prolonged exposure to ambient

temperatures can lead to degradation.

Q5: What is the mechanism of action of L-870810?

L-870810 is a potent inhibitor of HIV-1 integrase. It specifically targets the strand transfer step

of the viral DNA integration process into the host cell's genome. By blocking this crucial step, L-
870810 prevents the virus from establishing a productive infection.
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Issue Possible Cause Recommended Solution

Precipitation observed in the

stock solution upon storage.

The concentration of L-870810

may exceed its solubility at the

storage temperature.

Gently warm the solution to

37°C and vortex to redissolve.

If precipitation persists,

consider preparing a fresh

stock solution at a slightly

lower concentration. Ensure

the DMSO used is anhydrous,

as moisture can affect

solubility.

Inconsistent experimental

results.

Degradation of the L-870810

stock solution.

Prepare fresh stock solutions

more frequently. Avoid

repeated freeze-thaw cycles by

preparing single-use aliquots.

Always use a fresh aliquot for

each experiment.

Cell toxicity observed at high

concentrations of the final

working solution.

The final concentration of

DMSO in the cell culture

medium may be too high.

Ensure the final concentration

of DMSO in your experimental

setup does not exceed 0.5%.

Prepare a vehicle control with

the same final concentration of

DMSO to assess its effect on

the cells.

Difficulty dissolving L-870810

powder in DMSO.

The quality of the DMSO may

be poor (e.g., contains water).

The compound may require

slight warming to fully dissolve.

Use high-purity, anhydrous

DMSO. Briefly warm the

solution at 37°C and vortex or

sonicate until the powder is

completely dissolved.

Experimental Protocols
Protocol: Preparation of a 10 mM Stock Solution of L-870810 in DMSO

Materials:
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L-870810 (Molecular Weight: 430.45 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipette

Procedure:

Calculate the required mass of L-870810:

For 1 mL of a 10 mM stock solution:

Mass (g) = 10 mmol/L * 1 L/1000 mL * 1 mL * 430.45 g/mol = 0.0043045 g = 4.30 mg

Weigh L-870810:

Carefully weigh out 4.30 mg of L-870810 powder and place it into a sterile microcentrifuge

tube.

Add DMSO:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the L-870810
powder.

Dissolve the compound:

Vortex the tube thoroughly until the L-870810 is completely dissolved. If necessary, gently

warm the tube to 37°C to aid dissolution. Visually inspect the solution to ensure no solid

particles remain.

Aliquot and Store:

Dispense the 10 mM stock solution into smaller, single-use aliquots (e.g., 20 µL) in sterile

microcentrifuge tubes.
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Store the aliquots at -80°C for long-term storage (up to 6 months).

Mandatory Visualization
Caption: Mechanism of HIV-1 Integrase inhibition by L-870810.

To cite this document: BenchChem. [L-870810 solubility and stability in DMSO].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674197#l-870810-solubility-and-stability-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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